Cas no 349105-62-0 (Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate)

• Product Name: Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate
• CAS No: 349105-62-0
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• MDL: MFCD24873155
• CID: 2156206
• Update Time: 2025-05-24

Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate
• CQPJOYHGNYELQA-UHFFFAOYSA-N
• N'-[4-(Dimethylamino)benzyl]carbazic acid tert-butyl ester
• (tert-butoxy)-n-[(4-dimethylaminobenzyl)amino]carboxamide
• tert-butyl6-amino-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• tert-butyl 2-(4-(dimethylamino)benzyl)hydrazine-1-carboxylate

• MDL： MFCD24873155
• Inchi： 1S/C14H23N3O2/c1-14(2,3)19-13(18)16-15-10-11-6-8-12(9-7-11)17(4)5/h6-9,15H,10H2,1-5H3,(H,16,18)
• InChI Key： CQPJOYHGNYELQA-UHFFFAOYSA-N
• SMILES： O(C(NNCC1C=CC(=CC=1)N(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 279
• Topological Polar Surface Area: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate

Introduction to Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate (CAS No. 349105-62-0)

Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 349105-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the hydrazine derivative class, characterized by its unique structural motif that integrates a tert-butyl group, a dimethylamino-substituted benzyl moiety, and a hydrazinecarboxylate functional group. The precise arrangement of these structural elements imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of complex molecular architectures.

The tert-butyl group attached to the hydrazinecarboxylate moiety enhances the compound's stability and influences its solubility profile, while the dimethylamino-substituted benzyl component introduces basicity and electronic effects that can modulate reactivity in various synthetic pathways. These features have positioned Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate as a versatile building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications, such as those present in Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate, can influence biological activity. Studies have demonstrated that hydrazine derivatives often exhibit potent interactions with biological targets due to their ability to form hydrogen bonds and participate in coordination chemistry. The presence of the dimethylamino group further enhances these interactions by increasing the compound's nucleophilicity and basicity, which can be exploited in drug design to achieve higher affinity for biological receptors.

One of the most compelling applications of Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate lies in its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzyme-catalyzed reactions, particularly those involving oxidation-reduction processes. For instance, derivatives of hydrazinecarboxylates have been explored as potential inhibitors of copper-dependent enzymes such as laccases and monoamine oxidases (MAOs). The structural features of Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate allow for fine-tuning of electronic properties, enabling chemists to optimize binding affinities and selectivity against specific enzymatic targets.

The pharmaceutical industry has also shown interest in hydrazine derivatives for their potential anticancer properties. Hydrazine-based compounds are known to interfere with key metabolic pathways involved in tumor growth and proliferation. The tert-butyl group in Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate contributes to metabolic stability, ensuring that the compound remains intact long enough to exert its biological effects. Additionally, the dimethylamino-substituted benzyl moiety can be further functionalized to introduce additional pharmacophores, enhancing drug-like properties such as solubility and bioavailability.

Recent experimental studies have highlighted the utility of Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate in designing small-molecule probes for biochemical assays. By incorporating fluorophores or other reporter groups into derivatives of this compound, researchers can develop sensitive tools for monitoring enzyme activity and protein-protein interactions in vitro. Such probes are invaluable for understanding signaling pathways and identifying novel therapeutic targets.

The synthesis of Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences requiring precise control over reaction conditions to avoid side products. However, recent advances in catalytic methods have enabled more efficient synthetic strategies, reducing both reaction times and waste generation. These improvements align with broader trends in green chemistry, emphasizing sustainability in pharmaceutical manufacturing.

From a regulatory perspective, compounds like Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate must undergo rigorous evaluation to ensure safety and efficacy before entering clinical development. Preclinical studies are essential for assessing toxicity profiles and pharmacokinetic properties, which provide critical data for regulatory submissions. The unique structural features of this compound necessitate careful characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity.

The future prospects for Tert-butyl 2-(4-(dimethylamino)benzyl)hydrazinecarboxylate are promising, given its versatility as a synthetic intermediate and its potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.